![molecular formula C26H25N7O2 B6572553 N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-4-ethoxybenzamide CAS No. 1005716-62-0](/img/structure/B6572553.png)
N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-4-ethoxybenzamide
Overview
Description
The compound “N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-4-ethoxybenzamide” is a complex organic molecule. It contains several functional groups and rings, including a pyrazolo[3,4-d]pyrimidin-4-yl ring and a pyrazol-5-yl ring .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, the search results do not provide a specific molecular structure for this compound .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. The search results do not provide specific information about the chemical reactions of this compound .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, and solubility. The search results do not provide specific physical and chemical properties for this compound .Scientific Research Applications
- Anti-Inflammatory Properties : Thiophene derivatives, such as this compound, have been investigated for their anti-inflammatory effects . They may modulate inflammatory pathways and hold promise as potential anti-inflammatory drugs.
- Antifungal Activity : Thiophenes exhibit antifungal properties, which could be relevant for treating fungal infections .
- Antioxidant Potential : Some thiophene-based compounds possess antioxidant activity, protecting cells from oxidative stress .
- Anti-Cancer Activity : Research suggests that certain thiophenes exhibit anti-cancer properties. Investigating this compound’s effects on cancer cells could be valuable .
- Kinase Inhibition : Thiophenes may inhibit kinases, which play crucial roles in cell signaling pathways. This inhibition could have therapeutic implications .
- Estrogen Receptor Modulation : Some thiophenes interact with estrogen receptors, making them interesting candidates for hormone-related conditions .
- Anti-Anxiety and Anti-Psychotic Effects : While not directly studied for this compound, thiophenes have shown promise in these areas .
- Anti-Arrhythmic Activity : Investigating its effects on cardiac arrhythmias could be worthwhile .
- Light-Emitting Diodes (LEDs) : Thiophenes are used in the fabrication of LEDs due to their electronic properties . Their conjugated systems allow efficient light emission.
- Corrosion Inhibition : Thiophenes can act as inhibitors of metal corrosion . Understanding their behavior in corrosive environments is essential.
- Antileishmanial and Antimalarial Activities : While not directly studied for this compound, pyrazole-bearing derivatives (which include thiophenes) have demonstrated antileishmanial and antimalarial effects .
Medicinal Chemistry
Material Science
Other Applications
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-4-ethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N7O2/c1-5-35-20-9-7-19(8-10-20)26(34)30-23-13-18(4)31-33(23)25-21-14-29-32(24(21)27-15-28-25)22-11-6-16(2)12-17(22)3/h6-15H,5H2,1-4H3,(H,30,34) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFCJLVGKLSZHRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC(=NN2C3=NC=NC4=C3C=NN4C5=C(C=C(C=C5)C)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N7O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-4-ethoxybenzamide | |
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